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Compound of Interest

Compound Name: Enaminomycin B

Cat. No.: B15580659 Get Quote

A detailed examination of the structural nuances and corresponding biological activities of the

enaminomycin family of antibiotics reveals Enaminomycin A as the most potent antibacterial

and cytostatic agent among its structural analogs, Enaminomycin B and C. This guide

provides a comprehensive comparison of these three compounds, presenting available

quantitative data, experimental methodologies, and a visualization of their structural

differences.

Structural and Physicochemical Comparison
Enaminomycins A, B, and C are a group of antibiotics produced by Streptomyces baarnensis.

[1] They share a common bicyclic core structure, 7-oxa-bicyclo[4.1.0]heptane, but differ in their

substituent groups, which significantly impacts their biological activity.[2]

Property Enaminomycin A Enaminomycin B Enaminomycin C

Molecular Formula C₇H₅NO₅[3] C₁₀H₁₁NO₆[3] C₇H₇NO₅[3]

Molecular Weight 183.12 g/mol 241.21 g/mol 185.13 g/mol

Chemical Structure

4-amino-2,5-dioxo-7-

oxa-

bicyclo[4.1.0]hept-3-

ene-3-carboxylic

acid[2]

2-oxo-4-amino-5-

hydroxy-5-acetonyl-7-

oxa-

bicyclo[4.1.0]hept-3-

ene-3-carboxylic

acid[2]

2-oxo-4-amino-5-

hydroxy-7-oxa-

bicyclo[4.1.0]hept-3-

ene-3-carboxylic

acid[2]
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The key structural variations are highlighted in the diagram below. Enaminomycin A possesses

a diketo- functionality in the six-membered ring. Enaminomycin C is a hydroxy- derivative of the

core structure, and Enaminomycin B is further substituted with an acetonyl group at the C5

position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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